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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

Cat. No.: B565743

Essential Safety and Handling Guide for
Dodecanedioic Acid-13C12

For researchers, scientists, and drug development professionals, adherence to rigorous safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of Dodecanedioic
Acid-13C12, a stable isotope-labeled compound.

Chemical Identifier and Hazard Information
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Parameter Value/iInformation Source
Chemical Name Dodecanedioic Acid-13C12 [1]
CAS Number 1173019-20-9 [1]
Molecular Formula HO213C(13CH2)1013CO2H [1]
Molecular Weight 242.21 g/mol [1]

Causes serious eye irritation
(H319). May cause skin and

Primary Hazards _ o
respiratory tract irritation.[1][2]

[3]
o Eye Irrit. 2, Skin Irrit. 2, STOT
Hazard Classifications [1]
SE 3
Signal Word Warning [1]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
is mandatory when handling Dodecanedioic Acid-13C12.

Protection Type Recommended Equipment  Specification/Standard

o Approved under standards
] Safety goggles with side-
Eye and Face Protection ) . such as NIOSH (US) or EN
shields or a face shield.
166 (EV).[4][5]

Chemical-resistant gloves )
Inspect gloves for degradation

Skin Protection (e.g., nitrile, neoprene, butyl
before use.[3][6]

rubber) and a lab coat.

Work in a well-ventilated area,
) ) A dust mask (e.g., N95) should )
Respiratory Protection ) ) preferably a chemical fume
be used if dust is generated.
hood.[1][6]

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling Dodecanedioic Acid-13C12 is crucial for laboratory safety.

1. Preparation and Engineering Controls:

e Work in a well-ventilated chemical fume hood to minimize inhalation of dust.[6]

o Ensure that an eyewash station and safety shower are readily accessible.[7]

o Cover the work surface with absorbent, disposable bench paper.[6]

e Have appropriate spill cleanup materials readily available.[S]

2. Weighing and Dispensing:

e Handle as a solid powder, minimizing the creation of dust.[9]

» Use a spatula for transferring the solid.

e Weigh the compound in a tared, sealed container, preferably within a balance with a draft
shield.[6]

3. Dissolving and Reactions:

e Add the solid to the solvent slowly to prevent splashing.[6]

e If heating is necessary, use a controlled heating mantle and a condenser to prevent the
release of vapors.[6]

o Keep all containers closed when not in use.[9]

4. Post-Handling:

e Thoroughly clean the work area with an appropriate solvent followed by soap and water.[6]

o Decontaminate all equipment used.[6]

o Wash hands thoroughly after handling, even if gloves were worn.[6]

Spill Management and Cleanup
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In the event of a spill, follow these procedures:

Step Action

o Work in a well-ventilated area to minimize the
1. Ensure Proper Ventilation , _
inhalation of dust.[2]

) ] Sweep up the solid material and place it into a
2. Collect Spilled Material ] )
designated and labeled waste container.[2][9]

All contaminated materials (e.g., wipes, gloves)
3. Dispose of Cleanup Materials should be placed in the designated solid waste

container.[2]

Disposal Plan

Proper disposal of Dodecanedioic Acid-13C12 and its waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste ldentification and Segregation:

» Stable Isotope Waste: Dodecanedioic Acid-13C12 is labeled with a stable isotope (Carbon-
13) and is not radioactive.[10][11] Therefore, it does not require special disposal procedures
for radioactivity.[10]

e Chemical Waste: The waste should be treated as chemical waste. All waste must be handled
in accordance with local, state, and federal regulations.[2][3]

Disposal Protocol:
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Step

Action

1. Waste Container

Use a clearly labeled, sealed container for solid
Dodecanedioic Acid-13C12 waste. The label
should include "Dodecanedioic Acid-13C12
Waste," the date, and the name of the

generating laboratory.[2]

2. Unused/Expired Compound

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all

local, state, and federal regulations.[6]

3. Contaminated Labware

Place items such as contaminated gloves and
bench paper in a designated hazardous waste

container.[6]

4. Arrange for Pickup

Contact your institution's environmental health
and safety (EHS) office or hazardous waste
management service to arrange for the pickup
and disposal of the container.[2] Do not dispose
of solid Dodecanedioic Acid-13C12 in the

regular trash or down the drain.[2]

Experimental Workflow
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Caption: Workflow for handling Dodecanedioic Acid-13C12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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